Cas no 1092301-46-6 ((4-bromo-3-methylisoxazol-5-yl)acetic acid)
(4-bromo-3-methylisoxazol-5-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
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- (4-bromo-3-methylisoxazol-5-yl)acetic acid
- 5-Isoxazoleacetic acid, 4-bromo-3-methyl-
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- Inchi: 1S/C6H6BrNO3/c1-3-6(7)4(11-8-3)2-5(9)10/h2H2,1H3,(H,9,10)
- InChI Key: BHNZMVXXQQTQFK-UHFFFAOYSA-N
- SMILES: O1C(CC(O)=O)=C(Br)C(C)=N1
(4-bromo-3-methylisoxazol-5-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM485609-1g |
2-(4-Bromo-3-methylisoxazol-5-yl)acetic acid |
1092301-46-6 | 97% | 1g |
$1052 | 2023-03-01 | |
| Enamine | EN300-6775273-0.05g |
2-(4-bromo-3-methyl-1,2-oxazol-5-yl)acetic acid |
1092301-46-6 | 0.05g |
$827.0 | 2023-07-06 | ||
| Enamine | EN300-6775273-0.1g |
2-(4-bromo-3-methyl-1,2-oxazol-5-yl)acetic acid |
1092301-46-6 | 0.1g |
$867.0 | 2023-07-06 | ||
| Enamine | EN300-6775273-0.25g |
2-(4-bromo-3-methyl-1,2-oxazol-5-yl)acetic acid |
1092301-46-6 | 0.25g |
$906.0 | 2023-07-06 | ||
| Enamine | EN300-6775273-0.5g |
2-(4-bromo-3-methyl-1,2-oxazol-5-yl)acetic acid |
1092301-46-6 | 0.5g |
$946.0 | 2023-07-06 | ||
| Enamine | EN300-6775273-1.0g |
2-(4-bromo-3-methyl-1,2-oxazol-5-yl)acetic acid |
1092301-46-6 | 1.0g |
$986.0 | 2023-07-06 | ||
| Enamine | EN300-6775273-2.5g |
2-(4-bromo-3-methyl-1,2-oxazol-5-yl)acetic acid |
1092301-46-6 | 2.5g |
$1931.0 | 2023-07-06 | ||
| Enamine | EN300-6775273-5.0g |
2-(4-bromo-3-methyl-1,2-oxazol-5-yl)acetic acid |
1092301-46-6 | 5.0g |
$2858.0 | 2023-07-06 | ||
| Enamine | EN300-6775273-10.0g |
2-(4-bromo-3-methyl-1,2-oxazol-5-yl)acetic acid |
1092301-46-6 | 10.0g |
$4236.0 | 2023-07-06 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD606345-1g |
2-(4-Bromo-3-methylisoxazol-5-yl)acetic acid |
1092301-46-6 | 97% | 1g |
¥7273.0 | 2023-03-01 |
(4-bromo-3-methylisoxazol-5-yl)acetic acid Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on (4-bromo-3-methylisoxazol-5-yl)acetic acid
Comprehensive Overview of (4-bromo-3-methylisoxazol-5-yl)acetic acid (CAS No. 1092301-46-6)
(4-bromo-3-methylisoxazol-5-yl)acetic acid (CAS No. 1092301-46-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of isoxazole derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both a bromo and a methyl group on the isoxazole ring, along with an acetic acid moiety, makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential as a building block for bioactive compounds, given its unique structural features.
In recent years, the demand for heterocyclic compounds like (4-bromo-3-methylisoxazol-5-yl)acetic acid has surged due to their role in developing new therapeutics and crop protection agents. The compound's CAS No. 1092301-46-6 is frequently searched in scientific databases, reflecting its relevance in modern chemistry. Its synthesis typically involves multi-step reactions, including cyclization and bromination, which are well-documented in peer-reviewed journals. The compound's stability under various conditions makes it suitable for further functionalization, a key reason why it is often used in medicinal chemistry projects.
One of the most discussed topics in the context of (4-bromo-3-methylisoxazol-5-yl)acetic acid is its potential application in targeted drug delivery systems. With the rise of personalized medicine, researchers are exploring how this compound can be modified to enhance bioavailability and selective binding to specific cellular targets. Additionally, its role in agrochemical formulations is being investigated, as it may contribute to the development of eco-friendly pesticides with reduced environmental impact. These applications align with current trends in green chemistry and sustainable development, making it a hot topic in both academic and industrial circles.
The physicochemical properties of (4-bromo-3-methylisoxazol-5-yl)acetic acid (CAS No. 1092301-46-6) are also of great interest. Its molecular weight, solubility, and melting point are critical parameters for researchers working on its formulation. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound, ensuring its purity and consistency. These details are often sought after by chemists and formulators who rely on precise data for their experiments.
Another area where (4-bromo-3-methylisoxazol-5-yl)acetic acid is making waves is in the field of material science. Its incorporation into polymeric matrices and nanomaterials has shown promise in creating advanced materials with tailored properties. For instance, its ability to act as a cross-linking agent or functional monomer opens up possibilities for designing smart materials with applications in sensors and coatings. This versatility underscores its importance beyond traditional chemical synthesis.
In conclusion, (4-bromo-3-methylisoxazol-5-yl)acetic acid (CAS No. 1092301-46-6) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity make it a valuable asset for researchers aiming to innovate in these fields. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge research and development.
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